Cas no 915376-41-9 (4-Ethyl-2-trifluoromethyl-pyrimidine-5-carboxylic acid)

• Product Name: 4-Ethyl-2-trifluoromethyl-pyrimidine-5-carboxylic acid
• CAS No: 915376-41-9
• MF: C₈H₇F₃N₂O₂
• MW: 220.148592233658
• CID: 996488
• PubChem ID: 53404300
• Update Time: 2025-04-20

4-Ethyl-2-trifluoromethyl-pyrimidine-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-Ethyl-2-trifluoromethyl-pyrimidine-5-carboxylic acid
• 4-ethyl-2-(trifluoromethyl)pyrimidine-5-carboxylic acid
• SCHEMBL14809757
• 4-Ethyl-2-trifluoromethyl-pyrimidine-5-carboxylicacid
• DTXSID00695359
• 4-ethyl-2-(trifluoromethyl)pyrimidine-5-carboxylicacid
• 915376-41-9

• MDL： MFCD11848031
• Inchi： 1S/C8H7F3N2O2/c1-2-5-4(6(14)15)3-12-7(13-5)8(9,10)11/h3H,2H2,1H3,(H,14,15)
• InChI Key： TXIUAZYUIYAINL-UHFFFAOYSA-N
• SMILES： FC(C1=NC=C(C(=O)O)C(CC)=N1)(F)F

Computed Properties

• Exact Mass: 220.04596196g/mol
• Monoisotopic Mass: 220.04596196g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 63.1Ų